Cas no 1973415-50-7 (Lotaustralin)

• Product Name: Lotaustralin
• CAS No: 1973415-50-7
• Molecular Formula: C₁₁H₁₉NO₆
• Molecular Weight: 261.27166390419
• CID: 3013757
• PubChem ID: 23638286

Lotaustralin Properties

Names and Identifiers

• (2RS)-Lotaustralin
• Methyl linamarin
• Lotaustralin, >=95% (LC/MS-ELSD)
• 2-(
• A-D-Glucopyranosyloxy)-2-methylbutyronitrile
• 2(beta-d-glucopyranosyloxy) 2-methylbutyronitrile
• 2-(beta-D-Glucopyranosyloxy)-2-methylbutyronitrile
• (2R)-2-(
• A-D-Glucopyranosyloxy)-2-methyl-butanenitrile
• 2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-py
• Lotaustralin
• (R)-Lotaustralin
• Lotaustralin (Mixture of Diastereomers)
• W-203015
• 2-Methyl-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
• AKOS040760209
• 2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutanenitrile
• E88676
• YDD41550
• NCGC00384570-01
• 2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)butanenitrile
• HY-N5079
• FS-7183
• CS-0032311
• 1973415-50-7
• DTXSID30897501
• 2-METHYL-2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BUTANENITRILE

• InChIKey： WEWBWVMTOYUPHH-GXUZYPEDSA-N
• Inchi： 1S/C11H19NO6/c1-3-11(2,5-12)18-10-9(16)8(15)7(14)6(4-13)17-10/h6-10,13-16H,3-4H2,1-2H3/t6-,7-,8+,9-,10+,11?/m1/s1
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)(C)CC

Computed Properties

• Exact Mass: 261.121237g/mol
• Surface Charge: 0
• XLogP3: -1.1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 261.121237g/mol
• Monoisotopic Mass: 261.121237g/mol
• Topological Polar Surface Area: 123Ų
• Heavy Atom Count: 18
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Solubility: Soluble (130 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides